N-((4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl)methyl)benzo[b]thiophene-2-carboxamide

• IUPAC Name: N-[[4-(4-methoxyphenyl)oxan-4-yl]methyl]-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C22H23NO3S/c1-25-18-8-6-17(7-9-18)22(10-12-26-13-11-22)15-23-21(24)20-14-16-4-2-3-5-19(16)27-20/h2-9,14H,10-13,15H2,1H3,(H,23,24)
• InChI Key: DGGZQPIWQZCJPV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2(CCOCC2)CNC(=O)C3=CC4=CC=CC=C4S3
• Molecular Formula: C22H23NO3S
• Molecular Weight: 381.5 g/mol
• CAS No.: 2034244-19-2

Description

N-((4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl)methyl)benzo[b]thiophene-2-carboxamide is a useful research compound. Its molecular formula is C22H23NO3S and its molecular weight is 381.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The practical synthesis of compounds related to N-((4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl)methyl)benzo[b]thiophene-2-carboxamide, demonstrating methods for the efficient production of orally active CCR5 antagonists, has been developed, highlighting innovative approaches to chemical synthesis without the need for chromatographic purification (Ikemoto et al., 2005).
• Research into thiophenylhydrazonoacetates for heterocyclic synthesis reveals the versatility of related benzo[b]thiophen-2-yl-hydrazonoesters in generating a variety of nitrogen nucleophiles, underscoring the compound's potential for creating diverse heterocyclic structures (Mohareb et al., 2004).

Biological Activity and Applications

• Studies on thiophene-3-carboxamide derivatives have shown antibacterial and antifungal activities, suggesting potential applications of this compound and its analogs in developing new antimicrobial agents (Vasu et al., 2005).
• The creation of novel 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, incorporating elements similar to the target compound, has been explored for their in vitro cytotoxic activity against cancer cells, indicating the compound's relevance in anticancer research (Hassan et al., 2014).

Structural Analysis and Characterization

• Crystallographic studies and synthesis techniques have been applied to compounds structurally related to this compound, enhancing understanding of their molecular configurations and potential for forming stable crystalline structures suitable for further study (Kim et al., 2011).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling. In case of contact with eyes, rinse cautiously with water for several minutes and remove contact lenses if present and easy to do.